Cas no 2228618-63-9 (1-(2-ethynylphenyl)cyclohexylmethanamine)

• Product Name: 1-(2-ethynylphenyl)cyclohexylmethanamine
• CAS No: 2228618-63-9
• MF: C₁₅H₁₉N
• MW: 213.31806397438
• CID: 5808530
• PubChem ID: 165756906
• Update Time: 2025-05-27

1-(2-ethynylphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethynylphenyl)cyclohexylmethanamine
• [1-(2-ethynylphenyl)cyclohexyl]methanamine
• 2228618-63-9
• EN300-1814638

• Inchi： 1S/C15H19N/c1-2-13-8-4-5-9-14(13)15(12-16)10-6-3-7-11-15/h1,4-5,8-9H,3,6-7,10-12,16H2
• InChI Key： WSWHZYNAXICGMO-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC=CC=2C#C)CCCCC1

Computed Properties

• Exact Mass: 213.151749610g/mol
• Monoisotopic Mass: 213.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-ethynylphenyl)cyclohexylmethanamine

Comprehensive Overview of 1-(2-ethynylphenyl)cyclohexylmethanamine (CAS No. 2228618-63-9): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 1-(2-ethynylphenyl)cyclohexylmethanamine (CAS No. 2228618-63-9) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its cyclohexylmethanamine core and ethynylphenyl substituent, offers a versatile scaffold for synthetic and medicinal chemistry applications. Its molecular formula, C₁₅H₁₉N, and distinct functional groups make it a valuable intermediate in the development of novel bioactive compounds.

The growing demand for highly functionalized amines in drug discovery has propelled research into compounds like 1-(2-ethynylphenyl)cyclohexylmethanamine. Recent studies highlight its potential as a building block for CNS-targeting therapeutics, owing to its ability to cross the blood-brain barrier. Researchers are particularly intrigued by its structural modularity, which allows for facile derivatization to optimize pharmacokinetic properties. This aligns with current trends in fragment-based drug design, where small molecules serve as starting points for lead optimization.

From a synthetic chemistry perspective, the ethynyl group in 1-(2-ethynylphenyl)cyclohexylmethanamine enables diverse click chemistry reactions, making it invaluable for bioconjugation applications. The compound's stability under various reaction conditions has been documented in recent peer-reviewed journals, with particular emphasis on its utility in palladium-catalyzed coupling reactions. These properties address the pharmaceutical industry's need for reliable synthetic intermediates in complex molecule assembly.

Analytical characterization of CAS No. 2228618-63-9 reveals interesting physicochemical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Advanced spectroscopic techniques, including NMR and HRMS, have been employed to verify its structural integrity. These analytical data are crucial for quality control in research settings, especially when the compound is used as a chiral building block for asymmetric synthesis.

The pharmacological potential of 1-(2-ethynylphenyl)cyclohexylmethanamine derivatives has attracted attention in neuroscience research. Preliminary in vitro studies suggest that structural analogs may interact with neurotransmitter receptors, though extensive clinical trials would be necessary to validate any therapeutic applications. This aligns with current research trends exploring novel neuromodulators for addressing neurological disorders, a hot topic in biomedical literature and patent filings.

In material science applications, the rigid cyclohexyl framework of 1-(2-ethynylphenyl)cyclohexylmethanamine has shown promise in the development of advanced polymers. Its incorporation into polymer backbones can enhance thermal stability while maintaining processability—a key consideration for high-performance materials. Recent patents have disclosed its use in creating specialty coatings with improved adhesion properties, responding to industry demands for next-generation surface treatments.

Environmental and safety assessments of CAS No. 2228618-63-9 indicate that proper handling procedures should be followed, as with all research chemicals. While not classified as hazardous under current regulations, standard laboratory safety protocols should be observed during its use. The compound's environmental fate has been studied through biodegradation assays, showing moderate persistence under aerobic conditions—an important consideration for green chemistry initiatives.

The commercial availability of 1-(2-ethynylphenyl)cyclohexylmethanamine has expanded in recent years, with multiple chemical suppliers offering it in research quantities. Pricing trends reflect its status as a specialty chemical, with costs varying based on purity and scale. Researchers should verify certificates of analysis when sourcing the material, particularly for sensitive applications requiring high-purity standards.

Future research directions for 1-(2-ethynylphenyl)cyclohexylmethanamine may explore its potential in catalysis and materials science. The compound's unique combination of aromatic and aliphatic character suggests possible applications in ligand design for transition metal catalysts. Additionally, its photophysical properties warrant investigation for potential use in organic electronic devices, an area of intense commercial and academic interest.

In conclusion, 1-(2-ethynylphenyl)cyclohexylmethanamine (CAS No. 2228618-63-9) represents a multifaceted compound with diverse applications across chemical research. Its structural features, synthetic utility, and potential biological activity make it a valuable subject for ongoing investigation. As research methodologies advance, particularly in computational chemistry and high-throughput screening, new applications for this interesting molecule will likely continue to emerge.